Cas no 154468-61-8 (Ethyl 4-(3-oxocyclopentyl)benzoate)

Ethyl 4-(3-oxocyclopentyl)benzoate is a versatile organic compound featuring a benzoate ester moiety linked to a 3-oxocyclopentyl group. This structure imparts reactivity at both the ketone and ester functional groups, making it a valuable intermediate in synthetic organic chemistry. The ketone group allows for further derivatization via nucleophilic addition or condensation reactions, while the ethyl ester provides a handle for hydrolysis or transesterification. Its balanced polarity ensures moderate solubility in common organic solvents, facilitating its use in multi-step syntheses. This compound is particularly useful in pharmaceutical and fine chemical research, where it serves as a precursor for the development of more complex cyclic and aromatic frameworks.
Ethyl 4-(3-oxocyclopentyl)benzoate structure
154468-61-8 structure
Product Name:Ethyl 4-(3-oxocyclopentyl)benzoate
CAS No:154468-61-8
MF:C14H16O3
MW:232.275044441223
CID:106583
PubChem ID:14939515
Update Time:2025-06-08

Ethyl 4-(3-oxocyclopentyl)benzoate Chemical and Physical Properties

Names and Identifiers

    • Ethyl 4-(3-oxocyclopentyl)benzoate
    • 4-(3-OXO-CYCLOPENTYL)-BENZOIC ACID ETHYL ESTER
    • Benzoic acid,4-(3-oxocyclopentyl)-, ethyl ester
    • AB26343
    • AG-E-02396
    • AGN-PC-00321P
    • AK140289
    • CTK4C8266
    • SureCN3662972
    • Ethyl4-(3-oxocyclopentyl)benzoate
    • AKOS022172849
    • SCHEMBL3662972
    • DTXSID50565770
    • 154468-61-8
    • Inchi: 1S/C14H16O3/c1-2-17-14(16)11-5-3-10(4-6-11)12-7-8-13(15)9-12/h3-6,12H,2,7-9H2,1H3
    • InChI Key: MJHOVEAQNKQHHE-UHFFFAOYSA-N
    • SMILES: O=C1CCC(C2C=CC(C(=O)OCC)=CC=2)C1

Computed Properties

  • Exact Mass: 232.11000
  • Monoisotopic Mass: 232.109944368g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 4
  • Complexity: 290
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2
  • Topological Polar Surface Area: 43.4Ų

Experimental Properties

  • PSA: 43.37000
  • LogP: 2.69990

Ethyl 4-(3-oxocyclopentyl)benzoate Customs Data

  • HS CODE:2918300090
  • Customs Data:

    China Customs Code:

    2918300090

    Overview:

    2918300090 Other aldehydes or ketones without other oxy carboxylic acids(Including anhydrides\Acyl halide\Peroxides, peroxyacids and derivatives of this tax number). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2918300090 other carboxylic acids with aldehyde or ketone function but without other oxygen function, their anhydrides, halides, peroxides, peroxyacids and their derivatives.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:6.5%.General tariff:30.0%

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Additional information on Ethyl 4-(3-oxocyclopentyl)benzoate

Ethyl 4-(3-oxocyclopentyl)benzoate (CAS No. 154468-61-8): A Comprehensive Overview in Modern Chemical Research

Ethyl 4-(3-oxocyclopentyl)benzoate, identified by its CAS number 154468-61-8, is a compound of significant interest in the field of organic chemistry and pharmaceutical research. This ester derivative exhibits a unique structural framework that has garnered attention for its potential applications in medicinal chemistry and material science. The compound's molecular structure, featuring a benzoate moiety linked to a cyclopentyl ketone moiety, positions it as a versatile intermediate in synthetic chemistry.

The< strong>Ethyl 4-(3-oxocyclopentyl)benzoate molecule possesses a distinct stereochemistry that influences its reactivity and interaction with biological systems. Recent studies have highlighted its role as a key intermediate in the synthesis of more complex molecules, particularly in the development of novel therapeutic agents. The cyclopentyl ring introduces conformational flexibility, which can be exploited to modulate the pharmacokinetic properties of derivatives.

In the realm of pharmaceutical research, the< strong>CAS No. 154468-61-8 compound has been explored for its potential in drug discovery. Its benzoate group is known to enhance lipophilicity, a crucial factor in drug bioavailability. Furthermore, the presence of a ketone group within the cyclopentyl moiety offers opportunities for further functionalization, enabling the creation of diverse chemical libraries for high-throughput screening.

Recent advancements in computational chemistry have facilitated a deeper understanding of the< strong>Ethyl 4-(3-oxocyclopentyl)benzoate structure's interactions with biological targets. Molecular modeling studies suggest that this compound may exhibit binding affinity to certain enzymes and receptors, making it a promising candidate for developing inhibitors or agonists. These findings align with broader trends in drug design, where structural diversity is leveraged to achieve high specificity and efficacy.

The synthesis of< strong>Ethyl 4-(3-oxocyclopentyl)benzoate involves multi-step organic reactions, typically starting from commercially available precursors. The process often requires careful optimization to ensure high yield and purity. Catalytic methods have been employed to streamline the synthesis, reducing reaction times and minimizing byproduct formation. Such improvements are critical in industrial-scale production, where efficiency and cost-effectiveness are paramount.

Industrial applications of< strong>CAS No. 154468-61-8 extend beyond pharmaceuticals. In material science, this compound has been investigated for its potential use in polymer additives and specialty coatings. Its ability to impart specific properties to materials makes it valuable for developing advanced materials with tailored functionalities.

The environmental impact of< strong>Ethyl 4-(3-oxocyclopentyl)benzoate is another area of growing interest. Researchers are exploring sustainable synthetic routes that minimize waste and reduce environmental footprint. Green chemistry principles are being applied to develop processes that align with regulatory standards and promote ecological responsibility.

In conclusion, Ethyl 4-(3-oxocyclopentyl)benzoate represents a fascinating compound with multifaceted applications. Its unique structural features make it a valuable tool in both academic research and industrial development. As our understanding of its properties continues to evolve, so too will its role in advancing chemical science and related fields.

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